Cas no 1795304-95-8 (N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl-2-methylbenzohydrazide)

• Product Name: N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl-2-methylbenzohydrazide
• CAS No: 1795304-95-8
• MDL: MFCD28016171
• CID: 4614504
• Update Time: 2025-06-09

N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl-2-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl-2-methylbenzohydrazide

• MDL： MFCD28016171

Additional information on N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl-2-methylbenzohydrazide

N'-6-Chloro-4-(Trifluoromethyl)Pyridin-2-Yl-2-Methylbenzohydrazide (CAS No. 1795304-95-8): A Comprehensive Overview

The compound N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl-2-methylbenzohydrazide (CAS No. 1795304-95-8) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a pyridine ring substituted with a trifluoromethyl group and a chloro group, as well as a benzohydrazide moiety with a methyl substituent.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in various scientific domains.

One of the most promising applications of N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl-2-methylbenzohydrazide lies in its potential as a precursor for advanced pharmaceutical agents. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. Recent studies have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease, demonstrating its potential therapeutic value.

In addition to its pharmacological applications, this compound has shown remarkable properties in materials science. The pyridine ring's aromaticity and the trifluoromethyl group's electronegativity contribute to its ability to form stable coordination complexes with metal ions. These complexes have been investigated for their potential use in catalysis, sensing technologies, and even as components in advanced electronic materials.

From an environmental perspective, understanding the ecological impact of N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl-2-methylbenzohydrazide is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles, particularly in aquatic systems. Studies indicate that while the compound exhibits moderate persistence in certain environments, it does not pose an immediate threat to aquatic life at concentrations typically encountered in industrial settings.

The synthesis of this compound involves a multi-step process that begins with the preparation of the pyridine derivative followed by the introduction of the trifluoromethyl group via electrophilic substitution. The final step involves coupling this intermediate with the benzohydrazide moiety under optimized conditions to yield the target compound.

From a structural standpoint, N'-6-Chloro-4-(trifluoromethyl)pyridin-2-yl serves as a versatile building block due to its ability to engage in various types of chemical interactions, including hydrogen bonding and π–π stacking interactions. These properties make it an ideal candidate for exploring supramolecular chemistry concepts and self-assembling systems.

In conclusion, N'-6-Chloro-4-(trifluoromethyl)pyridin-2-Yl-2-Methylbenzohydrazide (CAS No. 1795304-95) represents a fascinating intersection of organic synthesis, pharmacology, and materials science. Its unique structural features and versatile reactivity continue to inspire innovative research across multiple disciplines, underscoring its importance as a valuable tool in modern chemical science.